Cas no 1002041-65-7 (3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea)

• Product Name: 3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea
• CAS No: 1002041-65-7
• MF: C₁₆H₁₆N₄O₃S₃
• MW: 408.518239021301
• CID: 5471553
• Update Time: 2025-10-09

3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[5-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-thiophen-2-ylurea
• 3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea

• Inchi： 1S/C16H16N4O3S3/c1-22-11-6-10(7-12(8-11)23-2)9-25-16-20-19-15(26-16)18-14(21)17-13-4-3-5-24-13/h3-8H,9H2,1-2H3,(H2,17,18,19,21)
• InChI Key： SERDYMCHZPEUHQ-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(SCC2=CC(OC)=CC(OC)=C2)S1)C(NC1SC=CC=1)=O

Additional information on 3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea

Research Brief on 3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea (CAS: 1002041-65-7)

In recent years, the compound 3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea (CAS: 1002041-65-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and urea moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound's structure, featuring a thiadiazole core linked to a thiophene-2-yl urea, suggests a high degree of versatility in interacting with biological targets. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific tyrosine kinases involved in tumor proliferation. The study highlighted its selectivity and low cytotoxicity in normal cells, making it a promising candidate for further development.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule, including the parent compound, showed significant neuroprotective effects in vitro. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways and inhibit protein aggregation, which are key factors in diseases like Alzheimer's and Parkinson's. These findings open new avenues for the development of novel therapeutics targeting neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea. A 2023 study in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, which reduces the use of hazardous reagents and improves overall efficiency. This progress is critical for facilitating large-scale production and further preclinical studies.

In conclusion, the compound 3-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(thiophen-2-yl)urea (CAS: 1002041-65-7) represents a multifaceted molecule with significant therapeutic potential. Its applications in oncology and neurodegenerative diseases, coupled with advancements in synthetic methodologies, underscore its importance in current chemical biology research. Future studies should focus on in vivo validation and clinical translation to fully realize its therapeutic benefits.